Cas no 59411-74-4 (Benzenecarbothioamide, N,N'-1,4-phenylenebis-)

• Product Name: Benzenecarbothioamide, N,N'-1,4-phenylenebis-
• CAS No: 59411-74-4
• MF: C₂₀H₁₆N₂S₂
• MW: 348.484441757202
• CID: 338741
• PubChem ID: 12271163
• Update Time: 2025-04-19

Benzenecarbothioamide, N,N'-1,4-phenylenebis- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N,N'-1,4-phenylenebis-
• N-[4-(benzenecarbonothioylamino)phenyl]benzenecarbothioamide
• DTXSID70483422
• 59411-74-4

• Inchi： 1S/C20H16N2S2/c23-19(15-7-3-1-4-8-15)21-17-11-13-18(14-12-17)22-20(24)16-9-5-2-6-10-16/h1-14H,(H,21,23)(H,22,24)
• InChI Key： XKFRUUBEMDWURG-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)NC1C=CC(=CC=1)NC(C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 348.07568
• Monoisotopic Mass: 348.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 24.06